Cas no 1191988-22-3 (rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol)

rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol structure
1191988-22-3 structure
Product Name:rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol
CAS No:1191988-22-3
MF:C16H14O2
MW:238.281164646149
CID:5672534
Update Time:2024-02-03

rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol
    • Inchi: 1S/C16H14O2/c17-15(12-11-13-7-3-1-4-8-13)16(18)14-9-5-2-6-10-14/h1-10,15-18H/t15-,16+/m0/s1
    • InChI Key: IBILKAQFKDQDGP-JKSUJKDBSA-N
    • SMILES: [C@H](C1=CC=CC=C1)(O)[C@@H](O)C#CC1=CC=CC=C1

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 90-92 °C
  • Boiling Point: 446.4±45.0 °C(Predicted)
  • pka: 12.26±0.20(Predicted)
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